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Get Quote

Executive Summary

3-(Chloromethyl)-5-isopropylpyridine hydrochloride is a specialized heterocyclic building

block used primarily in the synthesis of pharmaceutical agents and advanced agrochemicals.
Belonging to the class of 3,5-disubstituted pyridines, this compound serves as a critical
electrophilic intermediate for introducing the 5-isopropylpyridin-3-yl moiety into complex
scaffolds.

Due to the high reactivity of the chloromethyl group (susceptible to hydrolysis and nucleophilic
attack), this compound is frequently synthesized in situ or supplied in small quantities as the
hydrochloride salt to enhance stability. It is a structural analog of the widely used 5-methyl
derivative (an intermediate for Rupatadine), offering unique steric and lipophilic properties for
structure-activity relationship (SAR) optimization in drug discovery, particularly for renin
inhibitors and GPCR modulators.

Chemical Identity & CAS Registry Status[1][2][3][4]

Unlike its 5-methyl analog, the 5-isopropyl derivative is a niche research intermediate. While
the hydrochloride salt is the standard isolation form, it is often indexed under its stable
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precursors in commercial databases.

Key Chemical Data

Parameter Details

) 3-(Chloromethyl)-5-isopropylpyridine
Chemical Name
hydrochloride

Free Base Name 3-(Chloromethyl)-5-isopropylpyridine

CoH12CIN[1][2][3][4] - HCI (Salt) / CoH12CIN
(Base)

Molecular Formula

Molecular Weight 206.11 g/mol (Salt) / 169.65 g/mol (Base)

1383568-53-3 [(5-isopropylpyridin-3-
Key Precursor CAS (Alcohol) I( propyipy

yl)methanol]
Key Precursor CAS (Acid) 73591-69-2 [5-isopropylnicotinic acid]
Analog CAS (5-Methyl) 1007089-84-0 (Reference standard for handling)
Physical State White to off-white hygroscopic solid

Solubilit Soluble in water, methanol, DMSO; sparingly
olubility _
soluble in non-polar solvents.

Critical Sourcing Note: Direct commercial listings for the hydrochloride salt often lack a specific
assigned CAS number in public registries due to its status as a transient intermediate.
Researchers are advised to source the Alcohol Precursor (CAS 1383568-53-3) and perform the

chlorination step described in Section 3.

Synthesis & Experimental Protocols
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The synthesis of 3-(chloromethyl)-5-isopropylpyridine hydrochloride is most reliably
achieved via the deoxychlorination of its alcohol precursor. This approach avoids the formation
of regioisomers common in direct ring halogenation methods.

Synthesis Pathway Diagram

Reduction Yield: ~85% , | (5-Is0propylpyridin-3-y)methanol |__o-°c. N2 aim
(LiAIH4 or BH3-THF) (CAS: 1383568-53-3) (SOCI2 / Toluene)

3-(Chloromethyl) pylpyridine
Hydro It

1)-5-isoproj
lydrochloride Sal

Click to download full resolution via product page

Caption: Linear synthesis pathway from commercially available nicotinic acid derivative to the
target hydrochloride salt.

Detailed Protocol: Chlorination of (5-Isopropylpyridin-3-
yl)methanol

Objective: Convert the alcohol precursor (CAS 1383568-53-3) to the hydrochloride salt.
Reagents:

o (5-Isopropylpyridin-3-yl)methanol (1.0 eq)

e Thionyl Chloride (SOCIz, 1.5 eq)

¢ Dichloromethane (DCM) or Toluene (Anhydrous)

o DMF (Catalytic amount, optional)

Methodology:

o Setup: Charge a flame-dried round-bottom flask with (5-isopropylpyridin-3-yl)methanol
dissolved in anhydrous DCM (10 mL/g). Cool the solution to 0°C under a nitrogen
atmosphere.

o Addition: Add Thionyl Chloride dropwise over 20 minutes. The reaction is exothermic;
maintain internal temperature <10°C.
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o Mechanism:[5] The hydroxyl group attacks sulfur, forming a chlorosulfite intermediate,
which collapses via an SNi or SN2 mechanism (depending on solvent) to release SOz and
form the alkyl chloride.

e Reaction: Allow the mixture to warm to room temperature and stir for 2—4 hours. Monitor by
TLC (Note: The product is polar; use MeOH/DCM).

e Workup (Isolation of Salt):

o Concentrate the reaction mixture under reduced pressure to remove excess SOCIz and
solvent.

o The residue is often a viscous oil or semi-solid.

o Crystallization: Triturate the residue with anhydrous diethyl ether or ethyl acetate. The
hydrochloride salt should precipitate as a white/off-white solid.

o Filter the solid under nitrogen (hygroscopic) and dry under vacuum.

» Storage: Store at -20°C under argon. Significant degradation (hydrolysis to alcohol) occurs if
exposed to moist air.

Applications in Drug Discovery

This compound acts as a "warhead" for introducing the lipophilic 5-isopropylpyridine motif. The
isopropy! group at the 5-position provides steric bulk and hydrophobic interaction potential,
often used to fill hydrophobic pockets in enzyme active sites.

Functionalization Logic

The chloromethyl group is highly reactive toward nucleophiles (amines, thiols, alkoxides).

o N-Alkylation: Reaction with secondary amines yields tertiary amines, a common motif in
antihistamines and calcium channel blockers.

o C-Alkylation: Reaction with enolates or active methylene compounds to build fused ring
systems.
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Structural Activity Relationship (SAR) Relevance

In medicinal chemistry, replacing a 5-methyl group (as found in Rupatadine) with a 5-isopropyl
group can:

 Increase Lipophilicity (LogP): Enhancing membrane permeability.

o Metabolic Stability: The branched isopropyl group is generally less susceptible to benzylic
oxidation compared to a methyl group (though tertiary carbon oxidation is possible).

o Selectivity: The added steric bulk can improve selectivity between homologous receptor
subtypes (e.g., distinguishing between GPCR subtypes).

Quality Control & Handling

Stability Profile:

o Hydrolysis Risk: High. In the presence of moisture, the chloromethyl group reverts to the
hydroxymethyl (alcohol) form, releasing HCI.

o Self-Alkylation: The free base can undergo intermolecular N-alkylation (polymerization) to
form pyridinium salts. Always handle as the HCI salt to prevent this.

Analytical Characterization:

e 1H NMR (DMSO-de): Look for the isopropyl methine septet (~3.0 ppm) and the chloromethyl
singlet (~4.9 ppm). The aromatic protons will appear as two singlets or doublets (meta-
coupling) around 8.5-8.8 ppm.

o Mass Spectrometry: ESI+ will typically show the mass of the free base [M+H]* = 170.1.
Safety Precautions:

o Corrosive: The salt releases HCI upon hydrolysis; causes severe skin burns and eye
damage.

e Vesicant: Alkylating agents are potential mutagens. Use double gloves and handle in a fume
hood.
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References

» Precursor Availability (Alcohol):Chemical Book & BLD Pharm Listings for CAS 1383568-53-3.
o Precursor Availability (Acid):5-Isopropylnicotinic acid (CAS 73591-69-2).[6]

+ Synthetic Methodology (Analogous):Process for the Synthesis of Rupatadine (5-methyl
analog synthesis via chlorination). QuickCompany Patent Analysis.

+ General Reactivity:Reactivity of the chloromethyl group in pyridine derivatives. BenchChem
Technical Notes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b13630629?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13630629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

